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Compound of Interest

Compound Name:
3-Chloro-3',4'-

dimethoxybenzophenone

CAS No.: 116412-84-1

Cat. No.: B1586548

Get Quote

Executive Safety Summary
3-Chloro-3',4'-dimethoxybenzophenone is a halogenated aromatic ketone typically used as

an intermediate in organic synthesis. While specific toxicological data for this exact isomer is

often limited, Structure-Activity Relationship (SAR) analysis with close analogues (e.g., 4-

Chloro-3',4'-dimethoxybenzophenone, CAS 116412-83-0) dictates that it be handled as a

Category 2 Irritant with potential photo-sensitizing properties.

Critical Hazard Directive:

Primary Risks: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).

Hidden Risk: As a benzophenone derivative, this compound may exhibit UV-absorption

properties, potentially leading to photo-allergic reactions upon skin contact.

Chemical Incompatibility: Strong oxidizing agents.[1][2]
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Risk Assessment & PPE Selection Matrix
Effective protection relies not just on the chemical itself, but on the state of matter (solid vs.

solution). The carrier solvent frequently dictates glove selection, not the solute.

A. Respiratory Protection[1][3][4]
Solid State (Powder/Crystals):

Standard: Work within a certified chemical fume hood.

Minimum PPE: N95 particulate respirator if weighing outside a hood (not recommended).

Best Practice: P100 HEPA filter mask if fine dust generation is visible.

Solution State:

Respirator cartridges must match the solvent (e.g., Organic Vapor cartridges for

Dichloromethane/Chloroform).

B. Ocular Protection[1][3]
Standard: ANSI Z87.1 Chemical Splash Goggles.

Contraindication: Do not rely on standard safety glasses with side shields during synthesis

steps; benzophenone fine dusts are severe eye irritants.

C. Hand Protection (The "Solvent Rule")
The most common error in handling benzophenones is assuming standard nitrile gloves offer

universal protection.
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State / Solvent
System

Glove Material Thickness
Breakthrough
Time

Logic

Dry Solid Nitrile 5 mil (0.12 mm) >480 min
Solid does not

permeate nitrile.

Dissolved in

Methanol/Ethano

l

Nitrile 5 mil >240 min
Alcohols degrade

nitrile slowly.

Dissolved in

Acetone/THF
Latex or Butyl Varies Low (<10 min)

Ketones degrade

nitrile rapidly.

Double glove or

use Laminate.[2]

Dissolved in

DCM/Chloroform

Silver Shield /

PVA
Multi-layer >240 min

CRITICAL:

Standard Nitrile

offers <2 min

protection

against

halogenated

solvents.

PPE Decision Logic (Visualization)
The following diagram illustrates the decision workflow for selecting the correct PPE based on

the experimental phase.
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Start: Handling 3-Chloro-3',4'-dimethoxybenzophenone

Determine Physical State

Solid / Powder In Solution

PPE: Nitrile Gloves + 
Splash Goggles + Lab Coat

Is Fume Hood Available?

Requirement: N95/P100 Respirator

No

Proceed with Standard Protocol

Yes

Identify Carrier Solvent

Halogenated (DCM, CHCl3) Ketones (Acetone) Alcohols (MeOH, EtOH)

REQUIRED: Silver Shield / PVA 
(Nitrile fails in <2 mins) Double Nitrile or Butyl Rubber Standard Nitrile (5 mil)

Click to download full resolution via product page

Caption: Decision tree for PPE selection emphasizing the critical "Solvent Rule" for dissolved

states.

Operational Protocols
A. Weighing & Transfer

Static Control: Benzophenone derivatives are often fluffy, electrostatic powders. Use an anti-

static gun or ionizer bar in the balance enclosure to prevent powder scattering.

Containment: Weigh into a tared vial or flask, never onto weighing paper that requires

scraping. This minimizes airborne dust.[3]
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Decontamination: Wipe the exterior of the receiving flask with a damp tissue (ethanol-

soaked) before removing it from the hood to capture invisible dust.

B. Reaction Setup
Inert Atmosphere: While the compound is relatively stable, the methoxy groups can be

sensitive to strong Lewis acids. Run reactions under Nitrogen or Argon.

Temperature Control: If heating, ensure the reflux condenser is active. Hot vapors of

chlorinated aromatics are potent respiratory irritants.

C. Spill Response[4][5]
Solid Spill: Do not sweep. Use a HEPA vacuum or wet-wipe method (damp paper towel) to

prevent dust generation.

Solution Spill:

Isolate the area.[1][4][5][6]

Cover with an absorbent pad (vermiculite or polypropylene).

Crucial: If dissolved in DCM, do not use standard clay absorbents if the volume is large;

use pads designed for organic solvents.

Waste Disposal & Deactivation
Proper disposal is a legal and safety requirement. This compound contains a halogen

(Chlorine), which dictates specific waste streams.
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Waste Stream Description Rationale

Solid Waste Hazardous Solid Waste

Label clearly as "Chlorinated

Benzophenone Derivative." Do

not dispose of in trash.

Liquid Waste A Halogenated Organic

If dissolved in DCM,

Chloroform, or if the compound

itself is the primary solute. Do

not mix with acid waste.

Liquid Waste B Non-Halogenated Organic

Only if dissolved in

Acetone/Methanol AND the

concentration of the

chlorinated compound is <1%

(check local EHS regulations).

Deactivation: Glassware contaminated with this compound should be rinsed with Acetone, then

washed with an alkaline detergent (e.g., Alconox) to ensure removal of the oily residue

common to benzophenones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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